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Compound of Interest

Compound Name: Pabsa

Cat. No.: B1241153 Get Quote

The term "Pabsa" presents a notable ambiguity within the chemical and life sciences literature,

potentially referring to two distinct molecules: Para-Aminoazobenzene-4-sulfonic acid

(PAABSA), a key intermediate in the synthesis of azo dyes, and p-Acetamidobenzenesulfonyl

azide (p-ABSA), a widely utilized reagent in organic synthesis. This guide provides an in-depth

technical overview of the molecular structure, properties, and experimental protocols for both

compounds, aimed at researchers, scientists, and professionals in drug development.

Section 1: Para-Aminoazobenzene-4-sulfonic acid
(PAABSA)
IUPAC Name: 4-((4-aminophenyl)diazenyl)benzenesulfonic acid

Para-Aminoazobenzene-4-sulfonic acid, commonly abbreviated as PAABSA, is an orange-red

crystalline powder. It serves as a crucial building block in the production of various azo dyes.[1]

Molecular Structure and Properties
PAABSA possesses a molecular structure characterized by an azobenzene core functionalized

with both an amino group and a sulfonic acid group. These functional groups are key to its

properties as a dye intermediate.

Table 1: Physicochemical Properties of PAABSA
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Property Value

Molecular Formula C₁₂H₁₁N₃O₃S

Molecular Weight 277.3 g/mol

CAS Number 104-23-4

Appearance Orange to Brown Powder

Density 1.43 g/cm³

Purity Typically ≥ 98%

Shelf Life Approximately 3 Years

Data sourced from multiple chemical suppliers and databases.[2][3]

Experimental Protocol: Synthesis of PAABSA
The industrial synthesis of PAABSA is a multi-step process.[4] A common method involves the

diazotization of sulfanilic acid followed by coupling with an aniline derivative. A generalized

laboratory-scale synthesis is outlined below.

Materials:

Sulfanilic acid

Sodium nitrite

Hydrochloric acid

Aniline

Sodium carbonate

Ice

Procedure:

Diazotization of Sulfanilic Acid:
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Dissolve sulfanilic acid in a sodium carbonate solution.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a solution of sodium nitrite while maintaining the low temperature.

Add hydrochloric acid dropwise to the mixture until it is slightly acidic, forming the

diazonium salt.

Coupling Reaction:

Prepare a solution of aniline in dilute hydrochloric acid.

Cool the aniline solution to 0-5 °C.

Slowly add the previously prepared diazonium salt solution to the aniline solution with

constant stirring.

Maintain the temperature below 5 °C during the addition. An orange-red precipitate of

PAABSA will form.

Isolation and Purification:

Filter the precipitate and wash it with cold water to remove any unreacted starting

materials and salts.

The crude product can be recrystallized from hot water or an appropriate organic solvent

to achieve higher purity.

Dry the purified product in a vacuum oven.

This is a generalized protocol. Specific reaction conditions, such as concentrations and

reaction times, may need to be optimized.

Synthesis Workflow of PAABSA
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Caption: Synthesis workflow for Para-Aminoazobenzene-4-sulfonic acid (PAABSA).

Section 2: p-Acetamidobenzenesulfonyl azide (p-
ABSA)
IUPAC Name: N-(4-azidosulfonylphenyl)acetamide

p-Acetamidobenzenesulfonyl azide, or p-ABSA, is a white to light brown crystalline solid. It is a

key reagent in organic synthesis, primarily used for the transfer of a diazo group to a substrate,

a reaction known as a diazo transfer reaction.[5] It is considered a safer alternative to other

azidating agents like tosyl azide.

Molecular Structure and Properties
The structure of p-ABSA features an acetamido group, a phenyl ring, a sulfonyl group, and an

azide functional group. The azide group is the reactive center for diazo transfer reactions.

Table 2: Physicochemical Properties of p-ABSA
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Property Value

Molecular Formula C₈H₈N₄O₃S

Molecular Weight 240.24 g/mol

CAS Number 2158-14-7

Appearance White to light brown crystalline solid

Melting Point 107-111 °C

Solubility Insoluble in water; Soluble in dichloromethane

Purity Typically ≥ 97%

Data sourced from multiple chemical suppliers and databases.

Experimental Protocol: Synthesis of p-ABSA
p-ABSA is synthesized from p-acetamidobenzenesulfonyl chloride and sodium azide. The

following is a typical laboratory procedure.

Materials:

p-Acetamidobenzenesulfonyl chloride

Sodium azide

Acetone

Water

Ice

Procedure:

Dissolve p-acetamidobenzenesulfonyl chloride (1 equivalent) in acetone. If any solid

impurities are present, they can be removed by gravity filtration.

In a separate flask, dissolve sodium azide (1.3 equivalents) in a minimal amount of water.
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Add the acetone solution of p-acetamidobenzenesulfonyl chloride to an Erlenmeyer flask and

maintain stirring.

To this solution, add the aqueous solution of sodium azide. A red-brown color may develop,

and a solid will form over approximately 30 minutes.

Pour the resulting slurry into a larger volume of ice water.

Collect the solid product by filtration.

The crude product can be purified by recrystallization from a suitable solvent such as

benzene to yield the final p-ABSA product.[6]

Mechanism: Diazo Transfer Reaction using p-ABSA
p-ABSA is widely used to introduce a diazo group into a molecule, particularly at an active

methylene position. This reaction is fundamental in the synthesis of various organic

compounds.[7][8]
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Caption: Generalized mechanism of a diazo transfer reaction using p-ABSA.
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Conclusion
The ambiguity of the term "Pabsa" underscores the importance of precise chemical

nomenclature. Both Para-Aminoazobenzene-4-sulfonic acid (PAABSA) and p-

Acetamidobenzenesulfonyl azide (p-ABSA) are significant compounds in their respective fields

of dye chemistry and organic synthesis. This guide has provided a detailed technical overview

of their molecular structures, properties, and key experimental protocols to aid researchers and

professionals in their scientific endeavors. It is crucial for scientists to specify the full name or

CAS number to avoid confusion and ensure the correct compound is being utilized in their

work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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